Cas no 1807096-08-7 (2,3-Bis(trifluoromethyl)-5-cyanobenzylamine)

• Product Name: 2,3-Bis(trifluoromethyl)-5-cyanobenzylamine
• CAS No: 1807096-08-7
• MF: C₁₀H₆F₆N₂
• MW: 268.158463001251
• CID: 4989811
• Update Time: 2025-10-05

2,3-Bis(trifluoromethyl)-5-cyanobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-cyanobenzylamine

• Inchi： 1S/C10H6F6N2/c11-9(12,13)7-2-5(3-17)1-6(4-18)8(7)10(14,15)16/h1-2H,4,18H2
• InChI Key： HDUXFDKJEBAOLL-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CC(C#N)=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8

Additional information on 2,3-Bis(trifluoromethyl)-5-cyanobenzylamine

Recent Advances in the Study of 2,3-Bis(trifluoromethyl)-5-cyanobenzylamine (CAS: 1807096-08-7)

2,3-Bis(trifluoromethyl)-5-cyanobenzylamine (CAS: 1807096-08-7) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 2,3-Bis(trifluoromethyl)-5-cyanobenzylamine as a versatile building block for the synthesis of small-molecule inhibitors targeting protein kinases. The researchers employed a modular synthetic approach, leveraging the electron-withdrawing effects of the trifluoromethyl and cyano groups to enhance the reactivity of the benzylamine moiety. The resulting inhibitors exhibited potent activity against a panel of kinases implicated in cancer and inflammatory diseases, with IC50 values in the low nanomolar range. This work underscores the compound's potential in the design of next-generation kinase inhibitors.

In another recent investigation, researchers explored the application of 2,3-Bis(trifluoromethyl)-5-cyanobenzylamine in the development of positron emission tomography (PET) radiotracers. The compound's fluorine-rich structure makes it an attractive candidate for isotopic labeling with fluorine-18, a commonly used radionuclide in PET imaging. A study in ACS Chemical Neuroscience (2024) reported the successful synthesis of a radiolabeled derivative of the compound, which demonstrated high blood-brain barrier permeability and selective binding to a target receptor in preclinical models. These findings suggest its potential utility in neuroimaging and the study of neurological disorders.

Beyond its applications in drug discovery, 2,3-Bis(trifluoromethyl)-5-cyanobenzylamine has also been investigated for its physicochemical properties. A computational study published in the Journal of Physical Chemistry A (2023) employed density functional theory (DFT) to analyze the compound's electronic structure and conformational dynamics. The results revealed that the trifluoromethyl groups significantly influence the molecule's dipole moment and electrostatic potential, which may contribute to its interactions with biological targets. Such insights are valuable for rational drug design and the optimization of lead compounds.

In conclusion, recent research on 2,3-Bis(trifluoromethyl)-5-cyanobenzylamine (CAS: 1807096-08-7) highlights its multifaceted role in chemical biology and pharmaceutical sciences. Its unique structural features and reactivity make it a promising candidate for the development of enzyme inhibitors, radiotracers, and other bioactive molecules. Future studies are expected to further explore its therapeutic potential and expand its applications in drug discovery and molecular imaging.